Cas no 2137727-69-4 (2-Methyl-2-(propan-2-yloxy)cyclopropan-1-amine hydrochloride)

• Product Name: 2-Methyl-2-(propan-2-yloxy)cyclopropan-1-amine hydrochloride
• CAS No: 2137727-69-4
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 6492024
• PubChem ID: 165955341
• Update Time: 2025-10-29

2-Methyl-2-(propan-2-yloxy)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2137727-69-4
• 2-methyl-2-(propan-2-yloxy)cyclopropan-1-amine hydrochloride
• EN300-718222
• 2-Methyl-2-(propan-2-yloxy)cyclopropan-1-amine hydrochloride

• Inchi： 1S/C7H15NO.ClH/c1-5(2)9-7(3)4-6(7)8;/h5-6H,4,8H2,1-3H3;1H
• InChI Key： KKXXFUCTPVRSBQ-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)C)C1(C)CC1N

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-Methyl-2-(propan-2-yloxy)cyclopropan-1-amine hydrochloride

Comprehensive Guide to 2-Methyl-2-(propan-2-yloxy)cyclopropan-1-amine hydrochloride (CAS No. 2137727-69-4)

2-Methyl-2-(propan-2-yloxy)cyclopropan-1-amine hydrochloride (CAS No. 2137727-69-4) is a specialized organic compound with a unique cyclopropane structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a building block for bioactive molecules. The presence of both amine and ether functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The cyclopropane ring in 2-Methyl-2-(propan-2-yloxy)cyclopropan-1-amine hydrochloride is known for its high ring strain, which often contributes to enhanced reactivity in chemical transformations. Researchers are particularly interested in this compound for its potential role in drug discovery, especially in the development of novel central nervous system (CNS) agents and antimicrobial compounds. The hydrochloride salt form improves the compound's stability and solubility, making it more suitable for various applications.

Recent studies have explored the use of 2-Methyl-2-(propan-2-yloxy)cyclopropan-1-amine hydrochloride in asymmetric synthesis, where its chiral center offers opportunities for creating enantiomerically pure compounds. This aspect is particularly valuable in pharmaceutical development, where the biological activity of molecules often depends on their stereochemistry. The compound's isopropoxy group also provides interesting possibilities for further functionalization through various organic reactions.

From a synthetic chemistry perspective, 2-Methyl-2-(propan-2-yloxy)cyclopropan-1-amine hydrochloride serves as an excellent example of how small, strained ring systems can be utilized to create molecular complexity. Its synthesis typically involves the preparation of the cyclopropane core followed by selective functionalization to introduce the amine and ether groups. The final hydrochloride salt formation is usually achieved through treatment with hydrochloric acid.

The physical properties of 2-Methyl-2-(propan-2-yloxy)cyclopropan-1-amine hydrochloride include good solubility in polar solvents like water and alcohols, which is advantageous for many laboratory and industrial applications. Its melting point and other thermal characteristics make it suitable for various processing conditions. Researchers should note that proper handling procedures should always be followed when working with this compound, including the use of appropriate personal protective equipment.

In the context of current research trends, 2-Methyl-2-(propan-2-yloxy)cyclopropan-1-amine hydrochloride aligns well with the growing interest in small ring systems and their applications in medicinal chemistry. The pharmaceutical industry's continuous search for novel scaffolds makes compounds like this particularly valuable. Additionally, the agrochemical sector has shown interest in similar structures for developing new crop protection agents with improved efficacy and environmental profiles.

Quality control of 2-Methyl-2-(propan-2-yloxy)cyclopropan-1-amine hydrochloride typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and confirm structural identity. These analytical methods are crucial for researchers who require high-purity materials for their experiments. The compound is generally supplied as a white to off-white crystalline powder with specified purity levels depending on the intended use.

Storage recommendations for 2-Methyl-2-(propan-2-yloxy)cyclopropan-1-amine hydrochloride include keeping the material in a cool, dry place, protected from moisture and light. Proper storage conditions help maintain the compound's stability over extended periods. Many suppliers offer this material in various packaging options to meet different scale requirements, from small research quantities to larger batch sizes for industrial applications.

The market for specialized chemical intermediates like 2-Methyl-2-(propan-2-yloxy)cyclopropan-1-amine hydrochloride has been growing steadily, driven by increasing R&D activities in the pharmaceutical and agrochemical sectors. Custom synthesis services often include this compound in their portfolios, offering both standard and tailor-made solutions to meet specific research needs. The compound's unique structure makes it particularly interesting for companies focusing on innovative drug discovery approaches.

Future research directions for 2-Methyl-2-(propan-2-yloxy)cyclopropan-1-amine hydrochloride may include exploring its potential as a precursor for more complex molecular architectures or investigating its biological activity profile in various assay systems. The continuous evolution of synthetic methodologies may also open new pathways for its preparation and modification, potentially leading to more efficient and sustainable production processes.

For researchers considering working with 2-Methyl-2-(propan-2-yloxy)cyclopropan-1-amine hydrochloride, it's important to consult the available literature on similar compounds to understand their reactivity patterns and potential applications fully. Many scientific databases contain valuable information about cyclopropane derivatives and their uses in various fields of chemistry and biology.

In conclusion, 2-Methyl-2-(propan-2-yloxy)cyclopropan-1-amine hydrochloride (CAS No. 2137727-69-4) represents an interesting and valuable chemical building block with potential applications across multiple scientific disciplines. Its unique structural features and functional group arrangement make it a compound worth considering for various research and development projects in both academic and industrial settings.